8-[(dimethylamino)methyl]-7-hydroxy-3-(4-methoxyphenyl)-4-methyl-2H-chromen-2-one

• IUPAC Name: 8-[(dimethylamino)methyl]-7-hydroxy-3-(4-methoxyphenyl)-4-methylchromen-2-one
• InChI: InChI=1S/C20H21NO4/c1-12-15-9-10-17(22)16(11-21(2)3)19(15)25-20(23)18(12)13-5-7-14(24-4)8-6-13/h5-10,22H,11H2,1-4H3
• InChI Key: VXZGKPZOKQYPDA-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=O)OC2=C1C=CC(=C2CN(C)C)O)C3=CC=C(C=C3)OC
• Molecular Formula: C20H21NO4
• Molecular Weight: 339.4 g/mol

Description

This compound is a coumarin derivative. Its linear formula is C18H17NO3. It is part of a collection of rare and unique chemicals provided by Sigma-Aldrich.

Molecular Structure Analysis

The molecular structure of this compound is represented by the linear formula C18H17NO3. The CAS Number is 109723-54-8. The molecular weight is 295.341.

Scientific Research Applications

Organic Synthesis and Chemical Reactions

Research has explored the reactivity of chromene derivatives in the synthesis of novel compounds. For example, the reaction of dimethyl 2-methyl- and dimethyl 2-phenyl-4-oxo-4H-chromen-3-yl-phosphonate with various amines results in cyclic phosphonic analogues of chromone when primary amines are used. This demonstrates the utility of chromene derivatives in creating structurally diverse molecules with potential applications in chemical synthesis and drug discovery (Budzisz & Pastuszko, 1999).

Anticancer Applications

Several studies have investigated chromene derivatives as potential anticancer agents. For instance, a study identified 2-amino-3-cyano-7-(dimethylamino)-4-(3-methoxy-4,5-methylenedioxyphenyl)-4H-chromene as a potent apoptosis inducer in various human cell lines, highlighting the potential of chromene derivatives in cancer treatment (Kemnitzer et al., 2004).

Analgesic Activity

Research into chromene derivatives also extends to their analgesic properties. A study on the analgesic activity of stereoisomers of 2-(3(4)-hydroxy-4(3)-methoxyphenyl)-4,7-dimethyl-3,4,4a,5,8,8a-hexahydro-2H-chromene-4,8-diols found significant analgesic effects, suggesting potential applications in pain management (Pavlova et al., 2015).

Photophysical Properties

The study of chromene derivatives' photophysical properties has implications for developing new materials and sensors. For instance, the unusual fluorescence properties of certain chromene compounds in protic environments suggest applications in sensor development and material science, indicating the versatility of chromene derivatives in various scientific applications (Uchiyama et al., 2006).

Safety and Hazards

Sigma-Aldrich provides this product to early discovery researchers as part of a collection of rare and unique chemicals. They do not collect analytical data for this product, and the buyer assumes responsibility to confirm product identity and/or purity. All sales are final.

Future Directions

Coumarin derivatives have good biological activity and application value in fluorescent probes. Therefore, synthetic routes to coumarin derivatives have attracted the attention of many research groups. More applications for these polymers will be applied in bio-separation and biotechnology in future work.